Cas no 2248267-79-8 (Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)
Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
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- Inchi: 1S/C14H14N2O5/c1-3-11(15-8(2)17)14(20)21-16-12(18)9-6-4-5-7-10(9)13(16)19/h4-7,11H,3H2,1-2H3,(H,15,17)
- InChI Key: VSBUYTSDEIYHBJ-UHFFFAOYSA-N
- SMILES: C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)C(NC(C)=O)CC
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- pka: 14.54±0.46(Predicted)
Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Pricemore >>
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| Enamine | EN300-6513811-0.25g |
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| Enamine | EN300-6513811-0.5g |
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| Enamine | EN300-6513811-1.0g |
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| Enamine | EN300-6513811-2.5g |
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| Enamine | EN300-6513811-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamidobutanoate |
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| Enamine | EN300-6513811-10.0g |
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Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
Research Brief on Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS: 2248267-79-8)
The compound Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS: 2248267-79-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.
Recent studies have highlighted the unique structural features of Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, which make it a promising candidate for further investigation. The compound's molecular structure, characterized by the presence of an isoindole-1,3-dione moiety and an acetylated amino acid side chain, suggests potential interactions with biological targets such as enzymes and receptors. Preliminary in vitro studies have demonstrated its ability to modulate specific biochemical pathways, although the exact mechanisms remain under investigation.
One of the key areas of interest is the compound's potential role as a prodrug or a scaffold for the development of novel therapeutics. Researchers have explored its stability, solubility, and bioavailability, which are critical factors for its pharmaceutical applicability. Recent pharmacokinetic studies have provided insights into its metabolic fate and potential for optimization to enhance its therapeutic index.
In addition to its pharmacological potential, Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester has also been studied for its chemical reactivity and utility in synthetic chemistry. Its unique structure allows for diverse chemical modifications, making it a valuable building block for the synthesis of more complex molecules. Recent synthetic approaches have focused on improving yield and purity, which are essential for scaling up production for further research and development.
Despite these promising findings, challenges remain in fully elucidating the compound's biological effects and therapeutic potential. Ongoing research aims to address these gaps through advanced in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive further advancements in understanding and utilizing this compound.
In conclusion, Butanoic acid, 2-(acetylamino)-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS: 2248267-79-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties offer multiple avenues for exploration, from drug development to synthetic chemistry applications. Continued research and collaboration will be essential to unlock its full potential and translate findings into practical therapeutic solutions.
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